Cas no 2138390-39-1 (4-(2-bromo-4-nitrophenyl)morpholin-3-one)
4-(2-bromo-4-nitrophenyl)morpholin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-bromo-4-nitrophenyl)morpholin-3-one
- EN300-1086057
- 2138390-39-1
-
- Inchi: 1S/C10H9BrN2O4/c11-8-5-7(13(15)16)1-2-9(8)12-3-4-17-6-10(12)14/h1-2,5H,3-4,6H2
- InChI Key: YFJOJEPQYRFPBO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1N1C(COCC1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 299.97457g/mol
- Monoisotopic Mass: 299.97457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.4Ų
4-(2-bromo-4-nitrophenyl)morpholin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1086057-0.05g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 0.05g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1086057-0.1g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 0.1g |
$1019.0 | 2023-10-27 | |
| Enamine | EN300-1086057-0.25g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 0.25g |
$1065.0 | 2023-10-27 | |
| Enamine | EN300-1086057-0.5g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 0.5g |
$1111.0 | 2023-10-27 | |
| Enamine | EN300-1086057-1.0g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 1g |
$1157.0 | 2023-06-10 | ||
| Enamine | EN300-1086057-2.5g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 2.5g |
$2268.0 | 2023-10-27 | |
| Enamine | EN300-1086057-5.0g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 5g |
$3355.0 | 2023-06-10 | ||
| Enamine | EN300-1086057-10.0g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 10g |
$4974.0 | 2023-06-10 | ||
| Enamine | EN300-1086057-1g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1086057-5g |
4-(2-bromo-4-nitrophenyl)morpholin-3-one |
2138390-39-1 | 95% | 5g |
$3355.0 | 2023-10-27 |
4-(2-bromo-4-nitrophenyl)morpholin-3-one Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 4-(2-bromo-4-nitrophenyl)morpholin-3-one
Introduction to 4-(2-bromo-4-nitrophenyl)morpholin-3-one (CAS No. 2138390-39-1)
4-(2-bromo-4-nitrophenyl)morpholin-3-one (CAS No. 2138390-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a morpholine ring fused with a bromo-nitrophenyl moiety, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromine and nitro substituents on the aromatic ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. The morpholine core, known for its ability to modulate biological activity, further contributes to the compound's potential as a pharmacophore.
The synthesis of 4-(2-bromo-4-nitrophenyl)morpholin-3-one involves a multi-step process that typically begins with the functionalization of a nitrobenzene derivative. The introduction of a bromine atom at the 2-position of the aromatic ring is a critical step, as it provides a reactive site for subsequent coupling reactions. The morpholine ring is then incorporated through nucleophilic substitution or condensation reactions, depending on the synthetic route employed. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity in the final product.
In recent years, 4-(2-bromo-4-nitrophenyl)morpholin-3-one has been explored for its potential applications in drug discovery. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes, making it a promising candidate for further investigation in therapeutic contexts.
One of the most compelling aspects of 4-(2-bromo-4-nitrophenyl)morpholin-3-one is its role as a building block for more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological properties. For instance, modifications at the morpholine ring or the aromatic substituents have led to compounds with improved solubility, bioavailability, and target specificity. These findings underscore the importance of 4-(2-bromo-4-nitrophenyl)morpholin-3-one in medicinal chemistry and highlight its potential as a key intermediate in drug development pipelines.
The growing interest in this compound is also driven by its structural similarity to known bioactive molecules. By comparing its properties with those of established drugs, scientists can gain insights into its mechanism of action and potential therapeutic applications. This comparative approach has been instrumental in identifying novel drug candidates and optimizing existing therapies.
Recent advancements in computational chemistry have further facilitated the study of 4-(2-bromo-4-nitrophenyl)morpholin-3-one. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help identify optimal conditions for synthesis and purification. Additionally, virtual screening methods have been employed to identify potential binding sites on target proteins, providing a rational basis for structure-based drug design.
The pharmacokinetic profile of 4-(2-bromo-4-nitrophenyl)morpholin-3-one is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical relevance. Preclinical studies have begun to unravel these processes, providing valuable data on its bioavailability and potential side effects. These studies are essential for translating laboratory findings into viable therapeutic options.
Future research directions for 4-(2-bromo-4-nitrophenyl)morpholin-3-one include exploring its role in disease models and conducting clinical trials to evaluate its safety and efficacy. By integrating insights from synthetic chemistry, computational biology, and pharmacology, scientists aim to harness the full potential of this compound as a therapeutic agent. The collaborative efforts across these disciplines are expected to yield innovative treatments for various diseases.
In conclusion, 4-(2-bromo-4-nitrophenyl)morpholin-3-one (CAS No. 2138390-39-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for drug discovery, while ongoing research continues to uncover new possibilities for its application in medicine. As our understanding of biological systems grows, compounds like this will play an increasingly important role in developing next-generation therapeutics.
2138390-39-1 (4-(2-bromo-4-nitrophenyl)morpholin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)